N-[2-(1,3-benzothiazol-2-yl)phenyl]adamantane-1-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole is a privileged scaffold in the field of synthetic and medicinal chemistry . Its derivatives and metal complexes possess a gamut of pharmacological properties and high degree of structural diversity .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves the condensation of 2-aminothiophenols with various carbonyl compounds . For instance, a series of 1,3-benzothiazol-2-yl benzamides were prepared in satisfactory yield and evaluated for their anticonvulsant, neurotoxicity, CNS depressant study and other toxicity studies .Molecular Structure Analysis
A structural study has been carried out on N - (1,3-benzothiazol-2-yl)-4- (halogenobenzenesulfonyl)-hydrazides . Each compound crystallizes with two independent but similar amino tautomers in the asymmetric units .Chemical Reactions Analysis
The chemical reactions involving benzothiazole derivatives are diverse. For instance, a reaction of o-iodoanilines or electron-rich aromatic amines with K2S and DMSO provides 2-unsubstituted benzothiazoles in good isolated yields with good functional group tolerance .Physical and Chemical Properties Analysis
The physical and chemical properties of benzothiazole derivatives can vary widely depending on the specific substituents. For instance, one compound was reported to have a melting point of 144-146°C .Scientific Research Applications
Synthesis and Characterization
N-Aryl(benzyl)adamantane-1-carboxamides, including compounds related to N-[2-(1,3-benzothiazol-2-yl)phenyl]adamantane-1-carboxamide, have been synthesized with good yields. These syntheses involve reactions of adamantane-1-carboxylic acid with aromatic amines, showcasing the chemical's role in developing new organic compounds with potentially varied applications (Shishkin et al., 2020).
Antiviral Activity
Compounds carrying the adamantyl moiety, including N-(1-thia-4-azaspiro[4.5]decan-4-yl)carboxamide derivatives, have been evaluated for their antiviral activity against influenza A and B viruses. These studies highlight the potential of adamantane-containing compounds in antiviral drug development (Göktaş et al., 2012).
Ceramide Metabolism
Adamantane-1-carboxylic acid (2-benzoylamino-benzothiazol-6-yl)amide (NVP-231) has been identified as a potent, specific, and reversible inhibitor of ceramide kinase (CerK). This discovery is significant for controlling ceramide levels, with implications for diseases related to ceramide metabolism (Graf et al., 2008).
Material Science
Adamantane-containing compounds are utilized in the synthesis and characterization of new polyamides and polyimides, demonstrating their importance in developing advanced materials with high thermal stability and mechanical strength. Such studies indicate the role of adamantane derivatives in enhancing the properties of polymeric materials (Liaw & Liaw, 1999).
Antimicrobial Activity
Adamantane-isothiourea hybrid derivatives have shown potent in vitro antimicrobial activity against various bacterial strains and the yeast-like pathogenic fungus Candida albicans. This highlights the potential of adamantane-containing compounds in antimicrobial drug development (Al-Wahaibi et al., 2017).
Mechanism of Action
Target of Action
The primary target of N-[2-(1,3-benzothiazol-2-yl)phenyl]adamantane-1-carboxamide is Mycobacterium tuberculosis . This compound has shown potent inhibitory activity against this bacterium, making it a promising candidate for anti-tubercular therapy .
Mode of Action
The compound interacts with the bacterium by binding to a specific target, DprE1 . DprE1 is an essential enzyme involved in the biosynthesis of arabinogalactan, a key component of the mycobacterial cell wall . By inhibiting DprE1, the compound disrupts cell wall synthesis, leading to the death of the bacterium .
Biochemical Pathways
The compound affects the arabinogalactan biosynthesis pathway . This pathway is crucial for the survival of Mycobacterium tuberculosis as it leads to the formation of the cell wall. By inhibiting DprE1, the compound disrupts this pathway, preventing the formation of the cell wall and leading to the death of the bacterium .
Result of Action
The result of the compound’s action is the inhibition of Mycobacterium tuberculosis growth . By disrupting the arabinogalactan biosynthesis pathway, the compound prevents the formation of the bacterial cell wall, leading to the death of the bacterium .
Safety and Hazards
Properties
IUPAC Name |
N-[2-(1,3-benzothiazol-2-yl)phenyl]adamantane-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H24N2OS/c27-23(24-12-15-9-16(13-24)11-17(10-15)14-24)26-19-6-2-1-5-18(19)22-25-20-7-3-4-8-21(20)28-22/h1-8,15-17H,9-14H2,(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWKVCLUVTUNTSJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=CC=C4C5=NC6=CC=CC=C6S5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H24N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.